Cas no 864941-37-7 (N-methyl-2-(3-methylbenzamido)thiophene-3-carboxamide)

N-methyl-2-(3-methylbenzamido)thiophene-3-carboxamide structure
864941-37-7 structure
Product Name:N-methyl-2-(3-methylbenzamido)thiophene-3-carboxamide
CAS No:864941-37-7
MF:C14H14N2O2S
MW:274.338161945343
CID:5823624
PubChem ID:4345675
Update Time:2023-11-17

N-methyl-2-(3-methylbenzamido)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-methyl-2-(3-methylbenzamido)thiophene-3-carboxamide
    • 3-Thiophenecarboxamide, N-methyl-2-[(3-methylbenzoyl)amino]-
    • CCG-285560
    • F1358-0659
    • N-methyl-2-[(3-methylbenzoyl)amino]thiophene-3-carboxamide
    • AKOS024605397
    • 864941-37-7
    • Inchi: 1S/C14H14N2O2S/c1-9-4-3-5-10(8-9)12(17)16-14-11(6-7-19-14)13(18)15-2/h3-8H,1-2H3,(H,15,18)(H,16,17)
    • InChI Key: WBUGWBLAECAPSI-UHFFFAOYSA-N
    • SMILES: C1(NC(=O)C2=CC=CC(C)=C2)SC=CC=1C(NC)=O

Computed Properties

  • Exact Mass: 274.07759887g/mol
  • Monoisotopic Mass: 274.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 86.4Ų

Experimental Properties

  • Density: 1.279±0.06 g/cm3(Predicted)
  • Boiling Point: 406.6±40.0 °C(Predicted)
  • pka: 13.08±0.70(Predicted)

N-methyl-2-(3-methylbenzamido)thiophene-3-carboxamide Pricemore >>

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